Cas no 930303-82-5 (5-methylthiophene-3-boronic acid)

• Product Name: 5-methylthiophene-3-boronic acid
• CAS No: 930303-82-5
• MF: C₅H₇BO₂S
• MW: 141.983880281448
• MDL: MFCD18250237
• CID: 2852687
• PubChem ID: 57737847
• Update Time: 2025-10-29

5-methylthiophene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-METHYLTHIOPHEN-3-YL)BORONIC ACID
• 5-METHYLTHIOPHENE-3-BORONIC ACID
• 2-METHYL-4-THIOPHENEBORONIC ACID
• AB72596
• AT11001
• Boronic acid, B-(5-methyl-3-thienyl)-
• HSHOUTSJZHTVCJ-UHFFFAOYSA-N
• B-(5-methyl-3-thienyl)boronic acid
• DB-156968
• SCHEMBL660071
• (5-METHYLTHIOPHEN-3-YL)BORONICACID
• EN300-131606
• Z1255437988
• 5-methylthiophen-3-ylboronic acid
• AKOS014316119
• 930303-82-5
• BS-33221
• (5-METHYL-3-THIENYL)BORONIC ACID
• CS-0178909
• 5-methylthiophene-3-boronic acid

• MDL： MFCD18250237
• Inchi： 1S/C5H7BO2S/c1-4-2-5(3-9-4)6(7)8/h2-3,7-8H,1H3
• InChI Key： HSHOUTSJZHTVCJ-UHFFFAOYSA-N
• SMILES： S1C=C(B(O)O)C=C1C

Computed Properties

• Exact Mass: 142.0259808g/mol
• Monoisotopic Mass: 142.0259808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-methylthiophene-3-boronic acid

5-Methylthiophene-3-boronic Acid (CAS 930303-82-5): A Versatile Boronic Acid Derivative for Cross-Coupling Reactions

5-Methylthiophene-3-boronic acid (CAS 930303-82-5) is an organoboron compound that has gained significant attention in modern synthetic chemistry due to its role as a key building block in Suzuki-Miyaura cross-coupling reactions. This thiophene boronic acid derivative features a reactive boronic acid group at the 3-position and a methyl substituent at the 5-position of the thiophene ring, making it particularly valuable for constructing complex heterocyclic systems.

The growing demand for 5-methyl-3-thienylboronic acid reflects the pharmaceutical industry's increasing focus on heterocyclic drug discovery. Recent studies show that thiophene-containing compounds account for approximately 18% of all FDA-approved small molecule drugs, highlighting the importance of reagents like 5-methylthiophene-3-boronic acid in medicinal chemistry. Researchers frequently search for "buy 5-methylthiophene-3-boronic acid" or "930303-82-5 supplier," indicating strong market interest in this specialty chemical.

From a chemical properties perspective, 5-methylthiophene-3-boronic acid typically appears as a white to off-white crystalline powder with good stability under proper storage conditions. Its molecular formula (C₅H₇BO₂S) and molecular weight (141.98 g/mol) make it suitable for various organic synthesis applications. The compound's boronic acid moiety enables efficient palladium-catalyzed coupling reactions, while the methyl group provides electronic and steric effects that can influence reaction outcomes.

In pharmaceutical research, 5-methylthiophene-3-boronic acid CAS 930303-82-5 serves as a crucial intermediate for developing potential therapeutic agents. Scientists have utilized this compound in the synthesis of:
• Kinase inhibitors for cancer treatment
• Antimicrobial agents targeting resistant strains
• Central nervous system active compounds
The thiophene ring system contributes to improved metabolic stability and membrane permeability in drug candidates, addressing common challenges in "drug discovery optimization."

The material science field has also embraced 5-methylthiophene-3-boronic acid for developing advanced organic electronic materials. Its incorporation into conjugated polymers has shown promise for:
• Organic photovoltaic devices
• OLED materials for display technology
• Conductive polymers for flexible electronics
These applications align with current trends toward "sustainable energy solutions" and "green chemistry approaches," making the compound relevant to environmentally conscious research.

When handling 5-methylthiophene-3-boronic acid, researchers should follow standard laboratory safety protocols. The compound is generally stable but may require protection from moisture to prevent decomposition of the boronic acid functionality. Proper storage in cool, dry conditions under inert atmosphere can maintain its reactivity for extended periods, addressing common concerns about "boronic acid stability" in synthetic applications.

The global market for thiophene boronic acid derivatives has shown steady growth, with 5-methylthiophene-3-boronic acid maintaining consistent demand from both academic and industrial researchers. Pricing and availability can vary based on purity requirements and order quantities, with many suppliers offering custom synthesis options for bulk purchases. Recent search trends indicate growing interest in "high purity 930303-82-5" and "5-methylthiophene-3-boronic acid synthesis," reflecting the compound's expanding applications.

Analytical characterization of 5-methylthiophene-3-boronic acid typically involves:
• NMR spectroscopy (particularly ¹¹B and ¹H NMR)
• Mass spectrometry for molecular weight confirmation
• HPLC analysis for purity assessment
These techniques ensure the compound meets the stringent requirements of modern synthetic chemistry, particularly for "pharmaceutical intermediates" and "material science applications."

Future research directions for 5-methylthiophene-3-boronic acid may explore its potential in:
• Bioconjugation chemistry for diagnostic applications
• Metal-organic frameworks (MOFs) with tailored properties
• Flow chemistry applications for continuous manufacturing
These emerging fields represent exciting opportunities for this versatile building block, aligning with industry needs for "innovative synthetic methods" and "process intensification."

For researchers seeking 5-methylthiophene-3-boronic acid CAS 930303-82-5, it's essential to source the compound from reputable suppliers who provide comprehensive analytical data and proper documentation. The compound's quality can significantly impact the success of downstream applications, particularly in sensitive catalytic cross-coupling reactions where trace impurities may affect yields.